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Compound of Interest

Compound Name:
(1-Methylhexyl)ammonium

sulphate

Cat. No.: B12349367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

(1-Methylhexyl)ammonium sulphate. Given the absence of a specific Safety Data Sheet

(SDS) for this compound, this guidance is based on the known properties of similar long-chain

alkyl ammonium compounds and general principles of laboratory safety.

Operational Plan: Safe Handling Procedures
Due to its surfactant properties and potential for biological activity, (1-Methylhexyl)ammonium
sulphate should be handled with care to prevent skin and eye contact, inhalation, and

ingestion. The long alkyl chain may enhance its ability to disrupt cellular membranes[1].

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder to minimize dust inhalation.

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in situations with a higher risk of splashes, such as when handling larger quantities or

preparing solutions.

Skin Protection:

Wear a lab coat or chemical-resistant apron.

Use nitrile or neoprene gloves. Due to the surfactant nature of the compound, prolonged

or repeated contact should be avoided. Change gloves immediately if they become

contaminated.

Respiratory Protection:

For handling small quantities of the solid in a well-ventilated area or fume hood,

respiratory protection may not be required.

If significant dust is generated or work is performed outside a fume hood, a NIOSH-

approved respirator with an appropriate particulate filter is recommended.

3. Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.

Do not eat, drink, or smoke in areas where chemicals are handled.

Contaminated clothing should be removed immediately and laundered separately before

reuse.

Quantitative Data Summary
While specific quantitative data for (1-Methylhexyl)ammonium sulphate is limited, the

following table summarizes key information derived from available sources and related

compounds.
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Property Value/Information

Chemical Formula C₇H₁₉NO₄S

CAS Number 3595-14-0

Molecular Weight 213.29 g/mol

Decomposition

Decomposes upon heating above 250 °C,

potentially releasing ammonia and other

byproducts[1].

Chemical Reactions

Can undergo neutralization reactions with strong

bases to release ammonia. May form

complexes with metal ions[1].

Known Hazards

As a long-chain alkyl ammonium compound, it

may cause skin and eye irritation. Some

quaternary ammonium compounds are linked to

developmental and reproductive toxicity[2].

Disposal Plan
All waste containing (1-Methylhexyl)ammonium sulphate must be handled as hazardous

chemical waste.

1. Waste Collection:

Collect all solid and liquid waste containing this compound in clearly labeled, sealed, and

appropriate hazardous waste containers.

Do not mix with incompatible waste streams.

2. Disposal Method:

Dispose of the chemical waste through your institution's environmental health and safety

(EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in regular trash.
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Experimental Workflow
The following diagram outlines the standard workflow for handling (1-Methylhexyl)ammonium
sulphate in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of (1-Methylhexyl)ammonium sulphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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